Cas no 865287-66-7 (4-chloro-N-5-(thiophen-2-yl)-1,3,4-oxadiazol-2-ylbenzamide)

• Product Name: 4-chloro-N-5-(thiophen-2-yl)-1,3,4-oxadiazol-2-ylbenzamide
• CAS No: 865287-66-7
• MF: C₁₃H₈ClN₃O₂S
• MW: 305.739520072937
• CID: 6418162
• PubChem ID: 4130805
• Update Time: 2025-08-04

4-chloro-N-5-(thiophen-2-yl)-1,3,4-oxadiazol-2-ylbenzamide Chemical and Physical Properties

Names and Identifiers

• 4-chloro-N-5-(thiophen-2-yl)-1,3,4-oxadiazol-2-ylbenzamide
• Benzamide, 4-chloro-N-[5-(2-thienyl)-1,3,4-oxadiazol-2-yl]-
• NCGC00262801-01
• AKOS024608037
• VU0489173-1
• 4-chloro-N-[5-(thiophen-2-yl)-1,3,4-oxadiazol-2-yl]benzamide
• F1374-0950
• 4-chloro-N-(5-(thiophen-2-yl)-1,3,4-oxadiazol-2-yl)benzamide
• 4-chloro-N-(5-thiophen-2-yl-1,3,4-oxadiazol-2-yl)benzamide
• 865287-66-7

• Inchi： 1S/C13H8ClN3O2S/c14-9-5-3-8(4-6-9)11(18)15-13-17-16-12(19-13)10-2-1-7-20-10/h1-7H,(H,15,17,18)
• InChI Key： BQTPYGFVIPEAIV-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C(NC1=NN=C(C2=CC=CS2)O1)=O

Computed Properties

• Exact Mass: 305.0025754g/mol
• Monoisotopic Mass: 305.0025754g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 353
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 96.3Ų

Experimental Properties

• Density: 1.496±0.06 g/cm3(Predicted)
• pka: 10.06±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 4-chloro-N-5-(thiophen-2-yl)-1,3,4-oxadiazol-2-ylbenzamide

Professional Introduction to 4-chloro-N-5-(thiophen-2-yl)-1,3,4-oxadiazol-2-ylbenzamide (CAS No. 865287-66-7)

4-chloro-N-5-(thiophen-2-yl)-1,3,4-oxadiazol-2-ylbenzamide is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 865287-66-7, belongs to a class of heterocyclic derivatives that exhibit promising biological activities. The structural composition of this molecule, featuring a benzamide core linked to a thiophene ring and an oxadiazole moiety, makes it a compelling candidate for further exploration in drug discovery and development.

The< strong>N-substituted benzamide moiety in 4-chloro-N-5-(thiophen-2-yl)-1,3,4-oxadiazol-2-ylbenzamide plays a crucial role in determining its pharmacological properties. Benzamides are well-known for their role as bioactive molecules, often serving as intermediates in the synthesis of drugs that target various therapeutic pathways. The presence of the< strong>thiophenering introduces additional pharmacological potential, as thiophene derivatives have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The oxadiazole ring further enhances the compound's structural complexity and potential biological activity.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and interactions of 4-chloro-N-5-(thiophen-2-yl)-1,3,4-oxadiazol-2-ylbenzamide with various biological targets. These studies suggest that the compound may interact with enzymes and receptors involved in critical cellular processes, such as DNA replication and cell signaling. The< strong>chlorosubstituent on the benzene ring is particularly noteworthy, as it can influence the electronic properties of the molecule and potentially enhance its binding affinity to biological targets.

In vitro studies have begun to unravel the pharmacological profile of 4-chloro-N-5-(thiophen-2-yl)-1,3,4-oxadiazol-2-ylbenzamide. Initial experiments indicate that this compound exhibits notable activity against certain cancer cell lines, suggesting its potential as an anticancer agent. The combination of the benzamide, thiophene, and oxadiazole moieties appears to synergize effectively to disrupt tumor cell proliferation and induce apoptosis. Furthermore, preliminary data suggest that the< strong>thiophen-based moiety may contribute to the compound's ability to inhibit specific kinases involved in cancer progression.

The synthesis of 4-chloro-N-5-(thiophen-2-yl)-1,3,4-oxadiazol-2-ylbenzamide involves a multi-step process that requires precise control over reaction conditions and reagent selection. The introduction of the< strong>N-substituent at the benzamide position is particularly critical and must be performed under anhydrous conditions to prevent hydrolysis. The subsequent coupling of the thiophene ring to the oxadiazole moiety necessitates careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to facilitate these transformations efficiently.

The pharmacokinetic properties of 4-chloro-N-5-(thiophen-2-yl)-1,3,4-oaxadiazol-benzamide are also under investigation. Understanding how this compound is absorbed, distributed, metabolized, and excreted (ADME) is essential for assessing its therapeutic potential and safety profile. Preliminary studies suggest that the compound exhibits moderate solubility in water and lipids, which may influence its bioavailability. Additionally, metabolic stability studies indicate that the molecule undergoes degradation via several pathways, providing insights into potential drug-drug interactions.

The development of novel pharmaceutical agents relies heavily on innovative synthetic methodologies and structural modifications. In the case of 4-chloro-N-S-thiophen-y]-1S3S4-oaxdiazol-S-benzamide (CAS No.< strong>865287-66-S7), researchers are exploring various derivatives to enhance its biological activity and optimize its pharmacokinetic properties. By modifying substituents on different parts of the molecule or introducing new functional groups altogether, scientists aim to develop more effective therapeutic agents with improved patient outcomes.

The integration of artificial intelligence (AI) into drug discovery has revolutionized how compounds like 4-chloro-N-S-thiophen-y]-13S34-oaxdiazol-S-benzamide are designed and evaluated. AI algorithms can predict molecular properties with remarkable accuracy, allowing researchers to prioritize promising candidates for further study more efficiently than traditional methods alone would permit.